molecular formula C17H16N2O6S B6413018 4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% CAS No. 1261997-22-1

4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

Cat. No. B6413018
CAS RN: 1261997-22-1
M. Wt: 376.4 g/mol
InChI Key: BKNOOZDXSHAIPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (4-NPSPB) is a synthetic organic compound with a molecular weight of 299.32 g/mol. It is a white crystalline solid that is soluble in water and ethanol. 4-NPSPB has been used in several scientific research applications and has been found to have several biochemical and physiological effects.

Mechanism of Action

4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% acts as an inhibitor of xanthine oxidase, an enzyme involved in the metabolism of purines. It also acts as a nitrite reductase, reducing nitrite to nitric oxide. Finally, it acts as a fluorescent probe for the study of protein-protein interactions.
Biochemical and Physiological Effects
4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to inhibit xanthine oxidase, reduce nitrite to nitric oxide, and act as a fluorescent probe for the study of protein-protein interactions. It has also been found to have anti-inflammatory and anti-oxidant properties, as well as to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in lab experiments include its availability, low cost, and ease of use. It is also a relatively nontoxic compound and is soluble in water and ethanol. The main limitation of using 4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in lab experiments is that it is not very stable and can degrade over time.

Future Directions

For research involving 4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% include further investigation of its anti-inflammatory and anti-oxidant properties, as well as its potential as a therapeutic agent for the treatment of certain types of cancer. Additionally, further research is needed to determine the mechanism of action of 4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% and to explore its potential as a fluorescent probe for the study of protein-protein interactions. Finally, further research is needed to develop new methods for the synthesis of 4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%.

Synthesis Methods

4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is synthesized by the condensation of 4-nitrobenzaldehyde and 4-(pyrrolidinylsulfonyl)phenylacetic acid. The reaction is carried out in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. The product is then purified by recrystallization.

Scientific Research Applications

4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in several scientific research applications. It has been used as a substrate for the enzyme xanthine oxidase, as a reagent for the determination of nitrite, and as a reagent for the determination of nitrate. It has also been used as a fluorescent probe for the study of protein-protein interactions and as a substrate for the enzyme nitroreductase.

properties

IUPAC Name

4-nitro-2-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N2O6S/c20-17(21)15-8-5-13(19(22)23)11-16(15)12-3-6-14(7-4-12)26(24,25)18-9-1-2-10-18/h3-8,11H,1-2,9-10H2,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BKNOOZDXSHAIPV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=C(C=CC(=C3)[N+](=O)[O-])C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N2O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40692367
Record name 5-Nitro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40692367
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

376.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Nitro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

CAS RN

1261997-22-1
Record name 5-Nitro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40692367
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.